A ternary Er3+-BiVO4/TiO2 complex heterostructure with excellent photocatalytic performance
RSC Advances Pub Date: 2014-01-06 DOI: 10.1039/C3RA46603E
Abstract
Ternary erbium doped BiVO4/TiO2 complexes are synthesized by means of a simple impregnation method with good photoactivities under sun-like excitation for the degradation of phenol. From the structural and morphological characterization it has been stated that the presence of Er3+ induces a slight stabilization of the tetragonal phase probably due to its incorporation in the BiVO4 lattice. Therefore a ternary heterostructured material has been obtained. The best photocatalytic performance was attained for the samples with 1 wt% of Er3+-doped BiVO4 content with respect to TiO2. The occurrence of a complex structural mixture with the adequate band position leads to effective charge pair separation which induces higher photocatalytic activities.
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Journal Nameļ¼RSC Advances
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CAS no.: 157730-74-0
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CAS no.: 128221-48-7
